Cas no 78816-19-0 (Methyl 4,4-dimethoxy-3-methylbut-2-enoate)

• Product name: Methyl 4,4-dimethoxy-3-methylbut-2-enoate
• CAS No: 78816-19-0
• MF: C₈H₁₄O₄
• MW: 174.194363117218
• CID: 2802182
• PubChem ID: 71401596

Methyl 4,4-dimethoxy-3-methylbut-2-enoate Chemical and Physical Properties

Names and Identifiers

• Methyl 4,4-dimethoxy-3-methylbut-2-enoate
• DTXSID60822629
• 78816-19-0

• Inchi： InChI=1S/C8H14O4/c1-6(5-7(9)10-2)8(11-3)12-4/h5,8H,1-4H3
• InChI Key： XFJWNTZBOUURFO-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 174.08920892Da
• Monoisotopic Mass: 174.08920892Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 44.8Ų
• XLogP3: 0.8